Cas no 1805213-25-5 (2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide)

• Product Name: 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide
• CAS No: 1805213-25-5
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4915833
• Update Time: 2025-10-29

2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)3-2(12)1-11-6(9)4(3)15(10,13)14/h1,5,12H,(H2,9,11)(H2,10,13,14)
• InChI Key： LYPQONGHYMEASR-UHFFFAOYSA-N
• SMILES： S(C1C(N)=NC=C(C=1C(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: -0.1
• Topological Polar Surface Area: 128

Additional information on 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide

Professional Introduction to Compound with CAS No. 1805213-25-5 and Product Name: 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide

The compound with the CAS number 1805213-25-5 and the product name 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound, featuring a pyridine core with substituents such as amino, difluoromethyl, and hydroxypyridine groups, contributes to its distinct chemical behavior and reactivity. These features make it a valuable candidate for further exploration in various therapeutic areas.

In the realm of medicinal chemistry, the synthesis and characterization of heterocyclic compounds like 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide are of paramount importance. The presence of multiple functional groups within its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. The amino group, for instance, can participate in hydrogen bonding interactions, enhancing binding affinity to biological receptors. Meanwhile, the difluoromethyl substituent is known for its ability to modulate metabolic stability and binding affinity, making it a popular choice in drug design. The hydroxypyridine moiety introduces additional hydrogen bonding potential and electronic characteristics that can influence the compound's overall pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide and biological targets. These studies have highlighted the compound's potential as an inhibitor or modulator of various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. The ability to predict such interactions with high accuracy is a testament to the progress made in computational methods over the past decade.

The synthesis of 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include nucleophilic substitution reactions, protection-deprotection strategies, and fluorination techniques. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. The use of advanced synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, can enhance efficiency and scalability. Additionally, modern analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy play a crucial role in verifying the structural identity and purity of the compound.

In vitro studies have begun to unravel the pharmacological potential of 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide. Initial experiments have demonstrated its ability to inhibit specific enzymatic activities relevant to various diseases. For example, researchers have observed inhibitory effects on certain kinases associated with cancer cell proliferation. Furthermore, preliminary toxicology studies indicate that this compound exhibits moderate solubility in aqueous media, which is favorable for formulation development. However, further studies are needed to assess its long-term safety profile and potential side effects before it can be considered for clinical use.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging large datasets of chemical structures and biological activity data, machine learning models can predict the potential efficacy of compounds like 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide against specific targets. These predictions can guide experimental efforts by prioritizing compounds most likely to succeed in vivo. Moreover, virtual screening techniques allow researchers to rapidly evaluate thousands of candidate molecules against a given target, significantly reducing the time required for hit identification.

The role of 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide in therapeutic development extends beyond its direct biological activity. Its unique structural features make it a versatile scaffold for designing analogs with enhanced properties. By systematically modifying substituents such as the amino, difluoromethyl, or hydroxypyridine groups, researchers can fine-tune the compound's pharmacokinetic profile, including solubility, bioavailability, and metabolic stability. Such modifications are essential for translating promising preclinical findings into effective clinical therapies.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on compounds like 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide. These partnerships facilitate access to resources such as synthetic expertise, biological assays, and clinical trial infrastructure. By pooling knowledge and resources, researchers can accelerate the discovery process from benchside to bedside. Additionally, open science initiatives promote transparency by sharing data sets and methodologies openly with the scientific community worldwide.

The future prospects for 2-Amino-4-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide are promising but contingent on continued research investment. Ongoing studies aim to elucidate its mechanism of action at a molecular level through techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Understanding how this compound interacts with biological targets at an atomic resolution will provide critical insights into its therapeutic potential. Furthermore